Cas no 1261560-31-9 (3-Methyl-4-(4-trifluoromethoxyphenyl)benzoic acid)
1261560-31-9 structure
Product Name:3-Methyl-4-(4-trifluoromethoxyphenyl)benzoic acid
CAS No:1261560-31-9
MF:C15H11F3O3
MW:296.241255044937
MDL:MFCD18322427
CID:2761252
PubChem ID:53228252
Update Time:2025-09-25
3-Methyl-4-(4-trifluoromethoxyphenyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-4-(4-trifluoromethoxyphenyl)benzoic acid
- [1,1'-Biphenyl]-4-carboxylic acid, 2-methyl-4'-(trifluoromethoxy)-
- 3-METHYL-4-(4-TRIFLUOROMETHOXYPHENYL)BENZOICACID
- DTXSID50691785
- BS-20093
- 1261560-31-9
- SCHEMBL19133367
- 2-METHYL-4'-(TRIFLUOROMETHOXY)-[1,1'-BIPHENYL]-4-CARBOXYLIC ACID
- AKOS025294234
- MFCD18322427
- 2-Methyl-4'-(trifluoromethoxy)[1,1'-biphenyl]-4-carboxylic acid
-
- MDL: MFCD18322427
- Inchi: 1S/C15H11F3O3/c1-9-8-11(14(19)20)4-7-13(9)10-2-5-12(6-3-10)21-15(16,17)18/h2-8H,1H3,(H,19,20)
- InChI Key: CCLFYAGZIUYKHS-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC(=CC=1)C1C=CC(C(=O)O)=CC=1C)(F)F
Computed Properties
- Exact Mass: 296.06602869Da
- Monoisotopic Mass: 296.06602869Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 46.5Ų
3-Methyl-4-(4-trifluoromethoxyphenyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011006757-250mg |
2-Methyl-4'-(trifluoromethoxy)biphenyl-4-carboxylic acid |
1261560-31-9 | 97% | 250mg |
$480.00 | 2023-09-03 | |
| Alichem | A011006757-500mg |
2-Methyl-4'-(trifluoromethoxy)biphenyl-4-carboxylic acid |
1261560-31-9 | 97% | 500mg |
$839.45 | 2023-09-03 | |
| Alichem | A011006757-1g |
2-Methyl-4'-(trifluoromethoxy)biphenyl-4-carboxylic acid |
1261560-31-9 | 97% | 1g |
$1475.10 | 2023-09-03 | |
| abcr | AB329704-1 g |
3-Methyl-4-(4-trifluoromethoxyphenyl)benzoic acid; 97% |
1261560-31-9 | 1g |
€421.20 | 2022-06-10 | ||
| TRC | M332085-100mg |
3-Methyl-4-(4-trifluoromethoxyphenyl)benzoic acid |
1261560-31-9 | 100mg |
$155.00 | 2023-05-17 | ||
| TRC | M332085-250mg |
3-Methyl-4-(4-trifluoromethoxyphenyl)benzoic acid |
1261560-31-9 | 250mg |
$305.00 | 2023-05-17 | ||
| TRC | M332085-500mg |
3-Methyl-4-(4-trifluoromethoxyphenyl)benzoic acid |
1261560-31-9 | 500mg |
$471.00 | 2023-05-17 | ||
| TRC | M332085-1g |
3-Methyl-4-(4-trifluoromethoxyphenyl)benzoic acid |
1261560-31-9 | 1g |
$666.00 | 2023-05-17 | ||
| Chemenu | CM319057-5g |
3-Methyl-4-(4-trifluoromethoxyphenyl)benzoic acid |
1261560-31-9 | 95% | 5g |
$853 | 2023-02-03 | |
| abcr | AB329704-1g |
3-Methyl-4-(4-trifluoromethoxyphenyl)benzoic acid, 97%; . |
1261560-31-9 | 97% | 1g |
€450.00 | 2025-04-21 |
3-Methyl-4-(4-trifluoromethoxyphenyl)benzoic acid Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
1261560-31-9 (3-Methyl-4-(4-trifluoromethoxyphenyl)benzoic acid) Related Products
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